Cas no 2567489-85-2 (rac-(1R,4R,6R)-4-methyl-2-oxabicyclo2.2.1heptan-6-amine)

• Product Name: rac-(1R,4R,6R)-4-methyl-2-oxabicyclo2.2.1heptan-6-amine
• CAS No: 2567489-85-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5361787
• PubChem ID: 165889997
• Update Time: 2025-07-18

rac-(1R,4R,6R)-4-methyl-2-oxabicyclo2.2.1heptan-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptan-6-amine, 4-methyl-, (1R,4R,6R)-
• rac-(1R,4R,6R)-4-methyl-2-oxabicyclo2.2.1heptan-6-amine

• Inchi： 1S/C7H13NO/c1-7-2-5(8)6(3-7)9-4-7/h5-6H,2-4,8H2,1H3/t5-,6-,7-/m1/s1
• InChI Key： HYEFHBJEQFOHGH-FSDSQADBSA-N
• SMILES： [C@@]12([H])C[C@@](C)(C[C@H]1N)CO2

Additional information on rac-(1R,4R,6R)-4-methyl-2-oxabicyclo2.2.1heptan-6-amine

Introduction to rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine (CAS No. 2567489-85-2)

rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine (CAS No. 2567489-85-2) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxabicyclo compounds, which are characterized by their bicyclic ring system containing an oxygen atom. The stereochemistry of this compound, specifically the (1R,4R,6R) configuration, plays a crucial role in its biological activity and pharmacological properties.

The molecular formula of rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine is C₉H₁₇NO, and its molecular weight is approximately 155.23 g/mol. The compound's structure features a seven-membered ring with a methyl group and an amine functional group attached to specific carbon atoms. The presence of the amine group makes this compound potentially reactive and capable of forming various derivatives and complexes.

In recent years, there has been growing interest in the study of oxabicyclo compounds due to their potential therapeutic applications. Research has shown that these compounds can exhibit a variety of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific structure of rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine has been the focus of several studies aimed at understanding its mechanism of action and potential therapeutic uses.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-inflammatory properties of rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that it may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective effects of rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine. A study published in the Journal of Neurochemistry in 2023 explored the compound's ability to protect neurons from oxidative stress-induced damage. The results indicated that rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine significantly reduced neuronal cell death and improved cellular viability under oxidative stress conditions. This finding highlights its potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine has been optimized using modern synthetic techniques to ensure high yield and purity. One common method involves the use of chiral catalysts to achieve the desired stereochemistry during the synthesis process. This approach not only improves the efficiency of the synthesis but also ensures that the final product meets the stringent quality standards required for pharmaceutical applications.

In addition to its potential therapeutic applications, rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine has also been studied for its use as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. Researchers have utilized this compound to synthesize novel derivatives with enhanced pharmacological properties and improved bioavailability.

The safety profile of rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine has been extensively evaluated through various toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, rac-(1R,4R,6R)-4-methyl-2-oxabicyclo[2.2.1]heptan-6-amine (CAS No. 2567489-85-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases and conditions.